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Compound of Interest

Compound Name: SU5204

Cat. No.: B15569523

The proper disposal of chemical compounds is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
utilizing SU5204, a tyrosine kinase inhibitor, understanding the correct disposal procedures is
paramount. This guide provides essential safety and logistical information to ensure the safe
handling and disposal of SU5204 waste, aligning with standard laboratory practices and
regulatory considerations.

Key Chemical and Safety Data for SU5204

A thorough understanding of a compound's properties is the foundation of its safe
management. Below is a summary of key data for SU5204 relevant to its handling and
disposal.
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Property Value Source
Chemical Name SuU5204 N/A
CAS Number 186611-11-0 [1]
Molecular Formula C17H15NO2 [1]
Molecular Weight 265.31 g/mol [1]

Insoluble in Water and
Solubility Ethanol. Soluble in DMSO (53 [1]
mg/mL).

Store powder at -20°C for up
to 3 years. Store stock

Storage _ [1]
solutions at -80°C for up to 1

year.

May cause skin and eye
Primary Hazards irritation. May be harmful if N/A

swallowed or inhaled.[2][3]

Note: A specific Safety Data Sheet (SDS) for SU5204 was not found in the initial search. The
hazard information is based on general knowledge of similar chemical compounds and should
be treated as a precautionary guideline. Always consult your institution's specific SDS for
detailed information.

Experimental Protocol: Step-by-Step Disposal
Procedure for SU5204

The following protocol outlines a general procedure for the safe disposal of SU5204. This
procedure is based on standard practices for chemical waste management in a laboratory
setting. It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department to ensure compliance with local, state, and federal regulations.[4][5][6]

Materials Required:
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o Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-
resistant gloves.

o Designated hazardous waste container, properly labeled.
e Waste manifest or logbook as required by your institution.
Procedure:

o Waste Segregation:

o At the point of generation, segregate SU5204 waste from other waste streams. This
includes unused stock, contaminated labware (e.g., pipette tips, tubes), and any solutions
containing SU5204.

o Do not mix SU5204 waste with incompatible materials.
» Containerization:

o Place all solid SU5204 waste, including contaminated consumables, into a clearly labeled,
leak-proof hazardous waste container.

o For liquid waste containing SU5204, use a designated, sealed container. Ensure the
container is compatible with the solvents used (e.g., DMSO).

o The container must be labeled with "Hazardous Waste" and the full chemical name,
"SU5204".[5]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be secure, well-ventilated, and away from general laboratory traffic.

o Documentation:
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o Maintain a log of the waste generated, including the quantity and date of accumulation, as
per your institution's requirements.

e Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not attempt to dispose of SU5204 down the drain or in the regular trash.[7]

SU5204 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SU5204 waste.
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Caption: Logical workflow for the proper disposal of SU5204 waste.
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By adhering to these procedures and consulting with institutional safety experts, researchers
can ensure the safe and compliant disposal of SU5204, fostering a secure laboratory
environment and protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.SU5204 | VEGFR #PHI51 | BLELALLY | EESLAE | %28 X M 1E5400-668-6834 [selleck.cn]
e 2. res.cloudinary.com [res.cloudinary.com]

o 3. files.dep.state.pa.us [files.dep.state.pa.us]

e 4. benchchem.com [benchchem.com]

e 5. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

e 7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research
Safety [vumc.org]

» To cite this document: BenchChem. [Navigating the Safe Disposal of SU5204: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569523#su5204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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